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Compound of Interest

Compound Name: AM3102

Cat. No.: B10768044

Get Quote

A Comprehensive Overview of the Potent PPARα Agonist for Drug Development Professionals

AM3102, a robust analog of the endogenous lipid messenger oleoylethanolamide (OEA), has

emerged as a significant subject of interest within the scientific community, particularly in the

fields of metabolic research and drug development. This technical guide provides a thorough

examination of AM3102, consolidating key data, experimental methodologies, and an

elucidation of its primary signaling pathway. Designed for researchers, scientists, and

professionals in drug development, this document aims to be a definitive resource on the core

aspects of AM3102.

Core Quantitative Data
AM3102 distinguishes itself through its potent and specific activity as a Peroxisome

Proliferator-Activated Receptor alpha (PPARα) agonist. The following tables summarize the

essential quantitative data that underscores its pharmacological profile.
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Parameter Value Description

EC50 100 ± 21 nM

The half-maximal effective

concentration for the

transcriptional activation of the

PPARα receptor.

ED50 2.4 ± 1.8 mg/kg (i.p.)

The half-maximal effective

dose for prolonging feeding

latency in rats following

intraperitoneal injection.

Chemical Formula C₂₁H₄₁NO₂
The molecular formula of

AM3102.

Molecular Weight 339.56 g/mol
The molecular weight of

AM3102.

Mechanism of Action and Signaling Pathway
AM3102 exerts its biological effects primarily through the activation of PPARα, a nuclear

receptor that plays a crucial role in the regulation of lipid metabolism and energy homeostasis.

Upon binding to PPARα, AM3102 initiates a cascade of molecular events that lead to changes

in gene expression, ultimately affecting physiological processes such as feeding behavior.

Activation of PPARα by AM3102 leads to the regulation of a suite of target genes involved in

fatty acid transport and oxidation. This includes the upregulation of genes encoding for proteins

such as Fatty Acid Translocase (FAT/CD36), Carnitine Palmitoyltransferase 1 (CPT1), and

Acyl-CoA Oxidases. The increased expression of these genes enhances the uptake and

breakdown of fatty acids in tissues like the liver, leading to a reduction in circulating lipids and a

shift in energy metabolism. This modulation of lipid metabolism is believed to be a key factor in

the observed effects of AM3102 on satiety and food intake.
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Nucleus

AM3102 PPARα Receptor binds to RXR
 heterodimerizes with PPRE

(Peroxisome Proliferator
Response Element)

 binds to Target Genes
(e.g., CD36, CPT1, Acyl-CoA Oxidases)

 activates transcription of Metabolic Effects
(Increased Fatty Acid Oxidation,

Reduced Lipogenesis)

 leads to Physiological Response
(Prolonged Feeding Latency)

 results in

In Vitro: PPARα Activation Assay In Vivo: Rat Feeding Study

Seed HEK293T Cells

Transfect with
PPARα & Luciferase Plasmids

Treat with AM3102

Measure Luciferase Activity

Calculate EC50

Acclimate Rats

Fast Rats (12h)

Administer AM3102 (i.p.)

Measure Feeding Latency
& Food Intake

Calculate ED50
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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